N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3-(phenylthio)propanamide

• IUPAC Name: N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C18H19N3O2S2/c1-13-20-17-15(7-11-25-17)18(23)21(13)10-9-19-16(22)8-12-24-14-5-3-2-4-6-14/h2-7,11H,8-10,12H2,1H3,(H,19,22)
• InChI Key: WHKJENGTJZVJGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CS2)C(=O)N1CCNC(=O)CCSC3=CC=CC=C3
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity and Molecular Docking Studies

A study on a related compound, involving the design, synthesis, and crystal structure analysis, demonstrated marked inhibition against various cancer cell lines, displaying promising anticancer activity. The molecular docking studies suggested that these compounds could inhibit specific cancer-related proteins, indicating their potential as anticancer agents (Huang et al., 2020).

Novel Methods for Preparation

Research on thieno[2,3‐d]pyrimidines has led to the development of novel methods for the preparation of esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids. These methodologies facilitate the synthesis of a wide range of derivatives, expanding the utility of these compounds in medicinal chemistry and drug discovery (Santilli et al., 1971).

Herbicidal Activity

Thieno[2,3-d]pyrimidine derivatives have been investigated for their selective herbicidal activity against certain plant species, showcasing the potential of these compounds in agricultural applications. These studies provide a foundation for the development of new herbicides based on thieno[2,3-d]pyrimidine chemistry (Liu & Shi, 2014).

Antifungal Activities

The synthesis of thieno[2,3-d]pyrimidine derivatives has also been explored for their antifungal activities, offering potential applications in combating fungal infections in agriculture and medicine. These studies highlight the broad spectrum of biological activities possessed by thieno[2,3-d]pyrimidine derivatives (Konno et al., 1989).

Antioxidant Activity

Research on 1,3,4-oxadiazole tagged thieno[2,3-d]pyrimidine derivatives has revealed significant antioxidant activity, indicating their potential utility in developing therapeutic agents for diseases associated with oxidative stress (Kotaiah et al., 2012).